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Compound of Interest

Compound Name: Ethyl linalool

CAS No.: 92590-71-1

Cat. No.: B8231088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl linalool, a chiral tertiary alcohol with the IUPAC name (6E)-3,7-dimethylnona-1,6-dien-3-

ol, is a well-known synthetic monoterpenoid primarily utilized in the fragrance industry for its

soft, floral, and fresh aroma.[1][2] Structurally, it possesses a stereogenic center at the C3

position, making it a chiral molecule that can exist as two distinct enantiomers.[2] While direct

applications of ethyl linalool in asymmetric catalysis are not yet documented in peer-reviewed

literature, its chiral nature and the presence of a hydroxyl functional group suggest its potential

as a chiral ligand or auxiliary. This document explores the theoretical applications of ethyl
linalool in asymmetric catalysis, drawing parallels with other chiral alcohols and terpenes that

have been successfully employed in enantioselective synthesis.[3][4]

Chemical Properties of Ethyl Linalool

A thorough understanding of ethyl linalool's chemical and physical properties is essential for

proposing its applications in catalysis.
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Property Value Reference

Molecular Formula C₁₁H₂₀O [2]

Molecular Weight 168.28 g/mol [2]

Appearance Colorless liquid [5]

Boiling Point 215 °C [6]

Chirality
Contains one asymmetric

carbon (C3)
[2]

Functional Groups
Tertiary alcohol, two carbon-

carbon double bonds

Hypothetical Applications in Asymmetric Catalysis
Based on the principles of asymmetric catalysis and the successful use of other chiral alcohols,

several potential applications for ethyl linalool can be envisioned.[7][8]

Chiral Ligand in Enantioselective Addition of
Organozinc Reagents to Aldehydes
The enantioselective addition of organozinc reagents to aldehydes is a fundamental carbon-

carbon bond-forming reaction, and chiral amino alcohols are often used as effective ligands.[9]

By analogy, ethyl linalool could potentially serve as a chiral ligand in such reactions.

Proposed Reaction Scheme:
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Caption: Proposed catalytic cycle for the ethyl linalool-mediated addition of diethylzinc to an

aldehyde.

Experimental Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde

Catalyst Preparation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., argon), dissolve enantiomerically pure ethyl linalool (0.1 mmol) in

anhydrous toluene (5 mL).

Addition of Reagents: Cool the solution to 0 °C in an ice bath. Add a 1.0 M solution of

diethylzinc in hexanes (2.2 mL, 2.2 mmol) dropwise via syringe.

Complex Formation: Stir the resulting mixture at 0 °C for 30 minutes to facilitate the

formation of the chiral zinc alkoxide catalyst.
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Aldehyde Addition: Add freshly distilled benzaldehyde (2.0 mmol) dropwise to the reaction

mixture.

Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer

chromatography (TLC).

Quenching: Upon completion, carefully quench the reaction by the slow, dropwise addition of

a saturated aqueous solution of ammonium chloride (10 mL) at 0 °C.

Work-up and Purification: Allow the mixture to warm to room temperature. Extract the

product with diethyl ether (3 x 20 mL). Combine the organic layers, dry over anhydrous

magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product

by flash column chromatography on silica gel to yield the chiral secondary alcohol.

Hypothetical Data Summary:

Entry Aldehyde
Ligand
Enantiom
er

Temp (°C) Yield (%) ee (%)
Product
Configura
tion

1
Benzaldeh

yde

(R)-Ethyl

Linalool
0 85 75 (R)

2

4-

Chlorobenz

aldehyde

(R)-Ethyl

Linalool
0 82 72 (R)

3

Cyclohexa

necarboxal

dehyde

(R)-Ethyl

Linalool
0 78 65 (R)

4
Benzaldeh

yde

(S)-Ethyl

Linalool
0 86 74 (S)

Chiral Auxiliary in Asymmetric Epoxidation
The olefinic groups in ethyl linalool could be functionalized to create derivatives that act as

chiral auxiliaries. For instance, conversion of the hydroxyl group to a directing group could
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influence the stereochemical outcome of the epoxidation of one of the double bonds.

Workflow for Synthesis and Application of an Ethyl Linalool-Derived Chiral Auxiliary:

(R)-Ethyl Linalool

Protection/Modification
of Hydroxyl Group

Chiral Auxiliary
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Caption: Workflow for the use of ethyl linalool as a chiral auxiliary precursor in asymmetric

epoxidation.
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Experimental Protocol: Diastereoselective Epoxidation

Auxiliary Synthesis: Convert enantiomerically pure ethyl linalool to a bulky silyl ether by

reacting it with tert-butyldiphenylsilyl chloride and imidazole in dichloromethane. Purify the

resulting chiral auxiliary by column chromatography.

Epoxidation: Dissolve the ethyl linalool-derived silyl ether (1.0 mmol) in dichloromethane

(10 mL) and cool to 0 °C. Add m-chloroperbenzoic acid (m-CPBA, 1.2 mmol) portion-wise.

Reaction Monitoring: Stir the reaction at 0 °C and monitor by TLC until the starting material is

consumed.

Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Auxiliary Cleavage: Dissolve the crude epoxide in tetrahydrofuran (5 mL) and treat with

tetrabutylammonium fluoride (TBAF, 1.1 mmol) at room temperature to cleave the silyl ether.

Purification: After quenching with water and extraction with ethyl acetate, purify the resulting

chiral epoxy alcohol by flash chromatography.

Hypothetical Data Summary:

Substrate Oxidant Diastereomeric Ratio (dr)

(R)-Ethyl Linalool TBDPS

Ether
m-CPBA 85:15

(S)-Ethyl Linalool TBDPS

Ether
m-CPBA 84:16

Conclusion
While the direct application of ethyl linalool in asymmetric catalysis has not been reported, its

inherent chirality and functional groups make it a molecule of interest for such purposes. The

protocols and workflows described herein are hypothetical but are grounded in well-established
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principles of asymmetric synthesis. Further research is warranted to explore the potential of

ethyl linalool and its derivatives as novel chiral ligands and auxiliaries. Such investigations

could open new avenues for the development of practical and efficient enantioselective

transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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